![molecular formula C9H14BrN3 B173213 2-n-(4-Aminobutyl)-amino-5-bromopyridine CAS No. 199522-78-6](/img/structure/B173213.png)
2-n-(4-Aminobutyl)-amino-5-bromopyridine
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Overview
Description
The molecule “2-n-(4-Aminobutyl)-amino-5-bromopyridine” appears to contain an aminobutyl group attached to a pyridine ring, which is a six-membered ring containing one nitrogen atom . The presence of the bromine atom and the two amino groups could potentially make this compound reactive.
Molecular Structure Analysis
The molecule likely has a planar aromatic pyridine ring, with the aminobutyl group providing some flexibility to the overall structure .Chemical Reactions Analysis
The presence of the amino groups and the bromine atom suggests that this compound could participate in a variety of reactions. For example, the amino groups could act as nucleophiles in substitution reactions, or they could be protonated under acidic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amino groups and the aromatic pyridine ring could impact its solubility, boiling point, and melting point .Scientific Research Applications
Pharmacological Applications in Neurodegenerative Diseases
- 4-Aminopyridine (Fampridine) has been studied for its ability to restore conduction in demyelinated axons, showing promise in treating conditions like multiple sclerosis and spinal cord injury. This compound acts as a potassium channel blocker, potentially ameliorating central conduction deficits due to demyelination, leading to neurological improvements in motor and sensory domains (Hayes, 2006).
Understanding Plant and Microbial Metabolism
- Gamma-aminobutyric acid (GABA) , a non-protein amino acid found across various organisms, plays a crucial role in stress adaptation and signaling in plants. Research into GABA's multifunctional contribution underlines its importance in plant responses to environmental stresses and development (Seifikalhor et al., 2019).
Advances in Peptide Research
- The spin label amino acid TOAC has been utilized in peptide studies, illustrating the utility of amino acid derivatives in understanding peptide secondary structure and interactions with biological membranes. This research highlights the potential of amino acid derivatives in exploring biological and pharmacological phenomena (Schreier et al., 2012).
Biomedical and Therapeutic Implications
- Highly Branched Polymers based on poly(amino acid)s, such as those derived from L-lysine and L-glutamic acid, demonstrate significant promise for biomedical applications, including drug and gene delivery systems. These findings underscore the potential of amino acid derivatives in developing new therapeutic strategies (Thompson & Scholz, 2021).
Mechanism of Action
Target of Action
Similar compounds such as 2-[n’-(4-amino-butyl)-hydrazinocarbonyl]-pyrrolidine-1-carboxylic acid benzyl ester and 1-ethoxycarbonyl-d-phe-pro-2 (4-aminobutyl)hydrazine have been reported to target prothrombin . Prothrombin is a protein involved in the clotting of blood.
Biochemical Pathways
Polyamines are small cationic molecules required for cellular proliferation . By depleting intracellular polyamine levels, AGM can arrest proliferation in cell lines
Result of Action
Based on the effects of similar compounds, it’s possible that this compound could influence cellular proliferation by modulating polyamine levels .
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its potential applications. For example, if this compound shows promise as a drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials .
properties
IUPAC Name |
N'-(5-bromopyridin-2-yl)butane-1,4-diamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14BrN3/c10-8-3-4-9(13-7-8)12-6-2-1-5-11/h3-4,7H,1-2,5-6,11H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKFSFYVDNIXBMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Br)NCCCCN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14BrN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80443794 |
Source
|
Record name | 2-n-(4-aminobutyl)-amino-5-bromopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80443794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
199522-78-6 |
Source
|
Record name | 2-n-(4-aminobutyl)-amino-5-bromopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80443794 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 199522-78-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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